An In-depth Technical Guide to the Synthesis and Characterization of 5-Chloro-1-methylimidazole Nitrate
An In-depth Technical Guide to the Synthesis and Characterization of 5-Chloro-1-methylimidazole Nitrate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of 5-Chloro-1-methylimidazole nitrate, a key intermediate in the production of various pharmaceuticals, including the immunosuppressant azathioprine. This document details the synthetic pathway, experimental protocols, and known physicochemical properties. Additionally, it contextualizes the importance of this compound by illustrating its role in the synthesis of a clinically significant drug and the biological pathway affected by the end product.
Introduction
5-Chloro-1-methylimidazole nitrate (C₄H₅ClN₄O₃, CAS No: 4531-53-7) is a white to off-white crystalline solid.[1] It is recognized for its role as a crucial building block in organic synthesis, particularly in the pharmaceutical industry. Its stability at room temperature and solubility in certain organic solvents make it a versatile reagent in various chemical reactions.[1] The primary application of 5-Chloro-1-methylimidazole nitrate is as an intermediate in the synthesis of 5-chloro-1-methyl-4-nitroimidazole, a direct precursor to the immunosuppressive drug azathioprine. Azathioprine is widely used in organ transplantation to prevent rejection and to treat autoimmune diseases.
Synthesis of 5-Chloro-1-methylimidazole Nitrate
The synthesis of 5-Chloro-1-methylimidazole nitrate is achieved through the reaction of 5-Chloro-1-methylimidazole with nitric acid. A well-documented method involves an azeotropic dehydration in a suitable solvent like toluene.
Synthesis Workflow
The synthesis process can be visualized as a two-step process starting from the commercially available 5-chloro-1-methylimidazole.
Caption: Synthesis workflow for 5-Chloro-1-methylimidazole nitrate.
Experimental Protocol
The following protocol is based on the procedure described in patent CN101948435A.[2]
Materials:
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5-Chloro-1-methylimidazole
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Toluene
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Nitric acid (65%)
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Acetone
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Ice-water bath
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Three-necked flask equipped with a mechanical stirrer and an azeotropic dehydration device
Procedure:
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In a 250 mL three-necked flask equipped with a mechanical stirrer and an azeotropic dehydration device, add 24 g of 5-Chloro-1-methylimidazole and 72 mL of toluene.
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Cool the mixture to approximately 10°C using an ice-water bath.
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While stirring, slowly add 15 mL of 65% nitric acid dropwise to the mixture.
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After the addition is complete, gradually heat the mixture to 120°C to reflux the toluene and initiate azeotropic dehydration.
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Continue the reaction until the maximum amount of water is removed.
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Cool the reaction mixture, which will result in the precipitation of the product.
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Collect the white crystals by suction filtration.
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Wash the crystals with a small amount of acetone.
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Dry the product to obtain 5-Chloro-1-methylimidazole nitrate.
Quantitative Data
| Parameter | Value | Reference |
| Yield | 98.1% - 98.5% | [2] |
| Melting Point | 141°C - 143°C | [2] |
| Molecular Formula | C₄H₅ClN₄O₃ | [1] |
| Molecular Weight | 179.56 g/mol |
Characterization of 5-Chloro-1-methylimidazole Nitrate
Expected Spectroscopic Data
| Technique | Expected Observations |
| ¹H NMR | Signals corresponding to the methyl protons and the two imidazole ring protons. The chemical shifts would be expected to be downfield compared to the free base due to the protonation of the imidazole ring. |
| ¹³C NMR | Resonances for the methyl carbon and the three imidazole ring carbons. The carbon atoms of the imidazole ring will show a downfield shift upon salt formation. |
| FT-IR | Characteristic strong absorption bands for the nitrate group (N-O stretching) are expected around 1600-1640 cm⁻¹ and 1250-1300 cm⁻¹. Also, C-H, C=N, and C-N stretching and bending vibrations from the methylimidazole moiety will be present. |
| Mass Spec. | Under appropriate ionization conditions (e.g., ESI+), the spectrum should show a peak for the 5-chloro-1-methylimidazolium cation at m/z corresponding to [C₄H₆ClN₂]⁺. |
Application in the Synthesis of Azathioprine Intermediate
5-Chloro-1-methylimidazole nitrate is a stable intermediate used in the nitration reaction to produce 5-chloro-1-methyl-4-nitroimidazole, a key precursor for the immunosuppressive drug azathioprine.
Synthesis of 5-chloro-1-methyl-4-nitroimidazole
Caption: Workflow for the synthesis of 5-chloro-1-methyl-4-nitroimidazole.
Experimental Protocol for Nitration
The following protocol is based on the procedure described in patent CN101948435A.[2]
Materials:
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5-Chloro-1-methylimidazole nitrate
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Sulfuric acid (98.3%)
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Chloroform
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Anhydrous magnesium sulfate
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Sherwood oil (petroleum ether)
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Ice water
Procedure:
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In a 100 mL three-necked flask with magnetic stirring, add 25.0 mL of 98.3% sulfuric acid.
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Cool the sulfuric acid to 0°C using an ice-water bath.
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In six portions, add 19.2 g of 5-Chloro-1-methylimidazole nitrate to the cooled sulfuric acid, ensuring the temperature does not exceed 15°C.
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Allow the reaction to slowly warm to room temperature and then heat to 55°C.
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Maintain the reaction at 55°C for 7 hours.
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After the reaction is complete, slowly pour the reaction mixture into 150 mL of ice water.
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Extract the aqueous solution with 150 mL of chloroform, followed by two additional extractions with 40 mL of chloroform each.
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Combine the organic phases and dry over 6 g of anhydrous magnesium sulfate.
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Distill off the majority of the chloroform.
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Add 76 mL of Sherwood oil to the concentrated organic phase to precipitate the product.
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Collect the white crystals of 5-chloro-1-methyl-4-nitroimidazole by suction filtration and dry.
Relevance to Drug Development: The Azathioprine Pathway
The ultimate utility of 5-Chloro-1-methylimidazole nitrate in this context lies in its role in the synthesis of azathioprine. Azathioprine is a prodrug that is converted in the body to 6-mercaptopurine (6-MP), which then interferes with the de novo purine synthesis pathway. This pathway is essential for the production of DNA and RNA, and its inhibition particularly affects rapidly proliferating cells like lymphocytes, leading to immunosuppression.
De Novo Purine Synthesis Pathway and Inhibition by Azathioprine Metabolites
Caption: Simplified de novo purine synthesis pathway and the inhibitory action of azathioprine metabolites.
Safety Information
5-Chloro-1-methylimidazole nitrate is an organic compound that may cause irritation and should be handled with appropriate safety precautions.[1] It is recommended to use personal protective equipment, including gloves, safety glasses, and a lab coat, when handling this chemical.[1] Work should be conducted in a well-ventilated area or a fume hood.[1]
Conclusion
5-Chloro-1-methylimidazole nitrate is a valuable intermediate in organic and pharmaceutical synthesis. The synthetic route via azeotropic dehydration of 5-chloro-1-methylimidazole with nitric acid is efficient and high-yielding. While detailed experimental characterization data is not widely published, its structure can be confirmed through standard spectroscopic methods. Its primary importance lies in its role as a precursor to 5-chloro-1-methyl-4-nitroimidazole, and subsequently, the immunosuppressive drug azathioprine. Understanding the synthesis and properties of this intermediate is therefore of significant interest to researchers and professionals in drug development and medicinal chemistry.
